Cas no 331244-36-1 (1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea)

• Product Name: 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea
• CAS No: 331244-36-1
• MF: C₂₁H₁₇N₃OS
• MW: 359.444183111191
• CID: 5917676
• PubChem ID: 2049600
• Update Time: 2025-06-22

1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-2-benzothiazolyl-N'-phenyl-N-(phenylmethyl)-
• 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea
• F1571-0002
• Oprea1_323199
• 331244-36-1
• HMS3523A11
• AKOS002045704
• 1-(benzo[d]thiazol-2-yl)-1-benzyl-3-phenylurea

• Inchi： 1S/C21H17N3OS/c25-20(22-17-11-5-2-6-12-17)24(15-16-9-3-1-4-10-16)21-23-18-13-7-8-14-19(18)26-21/h1-14H,15H2,(H,22,25)
• InChI Key： QZBOVIQYHULBBW-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=CC=C2S1)(CC1=CC=CC=C1)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 359.10923335g/mol
• Monoisotopic Mass: 359.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• pka: 13.31±0.70(Predicted)

Additional information on 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea

Professional Introduction to Compound with CAS No 331244-36-1 and Product Name: 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea

The compound with the CAS number 331244-36-1 and the product name 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this compound incorporates key pharmacophoric elements that are essential for modulating biological targets, making it a promising candidate for further investigation.

One of the most striking features of 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea is its dual functionality, which arises from the combination of a benzothiazole moiety and a phenylurea group. The benzothiazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, due to its aromatic structure and electron-rich nature. This feature makes it an attractive scaffold for designing molecules with therapeutic potential. On the other hand, the phenylurea group contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of new drugs. These derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzothiazole ring in 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea suggests that it may possess similar properties, making it a valuable asset in the search for novel therapeutic agents.

The phenylurea component of the compound also plays a crucial role in its pharmacological profile. Urea-based compounds are well-documented for their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. This interaction mode is particularly important for achieving high affinity and selectivity, which are essential for effective drug action. The phenyl group attached to the urea moiety further enhances the compound's binding affinity by providing additional hydrophobic interactions with the target protein.

In terms of synthetic chemistry, 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea can be synthesized through a multi-step process that involves the condensation of benzothiazole derivatives with benzylamine and phenylisocyanate. This synthetic route is well-established and can be optimized to produce high yields of the desired product. The use of modern catalytic methods can further improve the efficiency of this synthesis, making it more suitable for large-scale production.

From a computational chemistry perspective, 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea has been subjected to extensive molecular modeling studies to understand its binding interactions with potential biological targets. These studies have provided valuable insights into the compound's pharmacophore and have helped guide the design of analogs with improved activity and selectivity. Molecular dynamics simulations have also been employed to investigate the conformational flexibility of this compound, which is important for understanding its behavior in biological systems.

The potential applications of 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea extend beyond traditional pharmaceuticals. Research has shown that this compound may also have applications in agrochemicals and material science due to its unique chemical properties. For instance, its ability to interact with biological targets suggests that it could be used as an intermediate in the synthesis of pesticides or as a component in advanced materials designed for specific applications.

Future research directions for 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea include exploring its mechanism of action in detail and evaluating its efficacy in preclinical models. By understanding how this compound interacts with biological targets at a molecular level, researchers can identify ways to optimize its therapeutic potential. Additionally, investigating its pharmacokinetic properties will be crucial for determining its suitability for clinical use.

The development of 1-(1,3-benzothiazol-2-yl)-1-benzyl-3-phenylurea is part of a broader trend in pharmaceutical chemistry towards designing molecules with multiple functional groups that can modulate biological pathways effectively. This approach has led to significant advances in drug discovery and has paved the way for new treatments for various diseases. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see further breakthroughs in medicine and related fields.